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Compound of Interest

Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B12397560

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S)-5-Methoxyflavan-7-ol is a naturally occurring flavan compound that has been isolated
from Dragon's blood resin, a substance with a long history of use in traditional medicine.[1][2]
As a member of the flavonoid family, this compound is of interest to the scientific community for
its potential biological activities, which may include antioxidant, anti-inflammatory, and
anticancer properties. These application notes provide detailed protocols for the proper
dissolution of (2S)-5-Methoxyflavan-7-ol to facilitate its use in various research and drug

development applications.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of (2S)-5-Methoxyflavan-7-ol is
essential for its effective use in experimental settings.
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Property Value

Molecular Formula C16H1603

Molecular Weight 256.30 g/mol

CAS Number 35290-20-1

Appearance Solid (form may vary)

Storage Store at room temperature in a dry, dark place.

Solubility Data

The solubility of (2S)-5-Methoxyflavan-7-ol is a critical factor in the preparation of stock
solutions for experimental use. Based on available data and the general solubility of flavonoids,
the following table summarizes its solubility in common laboratory solvents.
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Solvent Solubility Concentration Notes
A common solvent for
) ) creating high-
Dimethyl Sulfoxide )
Soluble 10 mM concentration stock
(DMSO) . L
solutions for in vitro
studies.[3]
May require gentle
Not explicitly y- a J o
N heating or sonication
quantified, but )
Ethanol Moderately Soluble ) to fully dissolve.
flavonoids generally )
. Suitable for many
show good solubility. ) )
biological assays.
Not explicitly Similar to ethanol, it
quantified, but can be used for
Methanol Moderately Soluble ) )
flavonoids generally preparing stock
show good solubility. solutions.
Flavonoids generally
have poor water
solubility. Aqueous
) Not recommended for  buffers for assays
Water Sparingly Soluble

primary stock solution.

should contain a low
percentage of the
organic solvent used

for the stock solution.

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of (2S)-5-Methoxyflavan-7-

ol in DMSO.
Materials:

» (2S)-5-Methoxyflavan-7-ol (solid)
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Dimethyl Sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

Calculate the required mass:

o For 1 mL of a 10 mM stock solution, the required mass of (2S)-5-Methoxyflavan-7-ol is
2.563 mg (10 mmol/L * 1 L/2000 mL * 256.30 g/mol * 1000 mg/qg).

Weigh the compound:

o Carefully weigh out the calculated mass of (2S)-5-Methoxyflavan-7-ol using an analytical
balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Add DMSO:

o Add the desired volume of anhydrous DMSO to the tube containing the compound. For
example, add 1 mL of DMSO for a 10 mM solution.

Dissolve the compound:

o Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
in a water bath (not exceeding 37°C) or brief sonication may be used to aid dissolution if
necessary.

Storage:

o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles. Protect from light.
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Protocol for Preparation of Working Solutions

For most cell-based assays, the high concentration of DMSO in the stock solution must be
diluted.

Procedure:
e Thaw the stock solution:

o Thaw an aliquot of the 10 mM stock solution at room temperature.
 Serial Dilutions:

o Perform serial dilutions of the stock solution in the appropriate cell culture medium or
buffer to achieve the desired final concentrations for your experiment.

o Important: Ensure that the final concentration of DMSO in the working solution is low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for preparing a stock solution and subsequent
working solutions for a typical cell-based assay.

Stock Solution Preparation Working Solution Preparation

) | - . 10 mM Stock Solution Dilute Serial Dilution in
Weigh (2S)-5-Methoxyflavan-7-ol =>| Dissolve in DMSO [———>>] (Store at -20°C) Cell Culture Medium

Click to download full resolution via product page

Caption: Workflow for the preparation of (2S)-5-Methoxyflavan-7-ol solutions.

Potential Sighaling Pathway
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Based on studies of structurally similar flavonoids, (2S)-5-Methoxyflavan-7-ol may exert its
biological effects, such as anticancer activity, through the induction of apoptosis mediated by
reactive oxygen species (ROS). The following diagram illustrates a plausible signaling cascade.
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Caption: Proposed ROS-mediated intrinsic apoptosis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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